Cas no 1154899-95-2 (2-[(4-methylcyclohexyl)amino]propan-1-ol)

2-[(4-methylcyclohexyl)amino]propan-1-ol is a chiral amino alcohol derivative featuring a cyclohexyl backbone with a methyl substituent at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals, catalysts, or ligands in asymmetric synthesis. The presence of both hydroxyl and amino functional groups enables versatile reactivity, including hydrogen bonding and chelation, which may enhance selectivity in stereocontrolled reactions. Its structural rigidity, imparted by the cyclohexyl ring, can contribute to improved stability in catalytic systems. The compound’s properties make it a candidate for applications in fine chemical synthesis and medicinal chemistry research.
2-[(4-methylcyclohexyl)amino]propan-1-ol structure
1154899-95-2 structure
Product Name:2-[(4-methylcyclohexyl)amino]propan-1-ol
CAS No:1154899-95-2
MF:C10H21NO
MW:171.279843091965
CID:5205937
PubChem ID:43499741
Update Time:2026-03-06

2-[(4-methylcyclohexyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-((4-methylcyclohexyl)amino)propan-1-ol
    • 2-[(4-methylcyclohexyl)amino]propan-1-ol
    • Inchi: 1S/C10H21NO/c1-8-3-5-10(6-4-8)11-9(2)7-12/h8-12H,3-7H2,1-2H3
    • InChI Key: KSDLHSRKKQKERS-UHFFFAOYSA-N
    • SMILES: C(O)C(NC1CCC(C)CC1)C

2-[(4-methylcyclohexyl)amino]propan-1-ol Pricemore >>

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Additional information on 2-[(4-methylcyclohexyl)amino]propan-1-ol

Comprehensive Overview of 2-[(4-methylcyclohexyl)amino]propan-1-ol (CAS No. 1154899-95-2): Properties, Applications, and Industry Insights

2-[(4-methylcyclohexyl)amino]propan-1-ol (CAS No. 1154899-95-2) is a specialized organic compound with a unique molecular structure that combines a 4-methylcyclohexyl group with an amino-propanol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. Its cyclohexylamine backbone and hydroxyl functionality make it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for custom synthesis intermediates like 2-[(4-methylcyclohexyl)amino]propan-1-ol has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers frequently search for "CAS 1154899-95-2 solubility" or "2-[(4-methylcyclohexyl)amino]propan-1-ol synthesis method," reflecting the compound's niche yet growing relevance. Its chiral center further enhances its utility in enantioselective catalysis, a hot topic in sustainable chemistry.

The physicochemical properties of 1154899-95-2 include moderate polarity due to its amino alcohol structure, making it soluble in common organic solvents like ethanol and dichloromethane. This solubility profile is critical for its application in high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "stability of 2-[(4-methylcyclohexyl)amino]propan-1-ol under acidic conditions" or "CAS 1154899-95-2 storage recommendations," highlighting practical handling concerns.

From a commercial perspective, 2-[(4-methylcyclohexyl)amino]propan-1-ol is often categorized under fine chemicals, with suppliers emphasizing its >98% purity for research use. Its role in peptide mimetics and bioactive scaffold design aligns with trends in personalized medicine and targeted drug delivery—topics dominating biomedical literature. Searches for "alternative to 2-[(4-methylcyclohexyl)amino]propan-1-ol" or "CAS 1154899-95-2 price trends" indicate market dynamics and cost-efficiency considerations.

Innovative applications of this compound extend to polymer modification, where its secondary amine group can initiate ring-opening polymerizations. This connects to broader discussions about biodegradable materials and circular economy initiatives. Environmental scientists exploring "eco-friendly derivatives of 4-methylcyclohexylamine compounds" may find this compound structurally adaptable for green solvent formulations.

Quality control protocols for CAS 1154899-95-2 typically involve HPLC analysis and spectroscopic characterization (IR, NMR). The compound's regioselectivity in reactions is another area of interest, particularly for queries like "how to optimize yield for 2-[(4-methylcyclohexyl)amino]propan-1-ol derivatives." Such technical nuances underscore its value in process chemistry optimization.

Looking ahead, the trajectory for 2-[(4-methylcyclohexyl)amino]propan-1-ol appears promising, especially with rising investments in preclinical research tools and specialty chemicals. Its compatibility with continuous flow chemistry systems—a trending search term—positions it as a candidate for industry 4.0 adoption in chemical manufacturing. As regulatory landscapes evolve, documentation around "REACH compliance for CAS 1154899-95-2" may become increasingly relevant for global suppliers.

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